2-bromopentanamide
Description
2-Bromopentanamide is a chemical compound with the molecular formula C5H10BrNO . It has an average mass of 180.043 Da and a monoisotopic mass of 178.994568 Da .
Molecular Structure Analysis
The molecule contains a total of 17 bonds, including 7 non-H bonds, 1 multiple bond, 3 rotatable bonds, 1 double bond, and 1 primary amide (aliphatic) . The 2D chemical structure image of 2-bromopentanamide is also called a skeletal formula, which is the standard notation for organic molecules .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-bromopentanamide can be achieved through the reaction of 2-bromopentanoic acid with ammonia.", "Starting Materials": [ "2-bromopentanoic acid", "ammonia" ], "Reaction": [ "1. Dissolve 2-bromopentanoic acid in a suitable solvent such as ethanol or methanol.", "2. Add ammonia to the solution and heat the mixture to reflux.", "3. Continue heating the mixture for several hours until the reaction is complete.", "4. Allow the mixture to cool and then filter the resulting solid.", "5. Wash the solid with cold water and dry it under vacuum to obtain 2-bromopentanamide as a white crystalline solid." ] } | |
CAS RN |
59863-66-0 |
Product Name |
2-bromopentanamide |
Molecular Formula |
C5H10BrNO |
Molecular Weight |
180 |
Purity |
95 |
Origin of Product |
United States |
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